Cas no 1208405-63-3 (2-(methylsulfanyl)-N-{2-(pyrimidin-2-yl)aminoethyl}pyridine-3-carboxamide)

• Product Name: 2-(methylsulfanyl)-N-{2-(pyrimidin-2-yl)aminoethyl}pyridine-3-carboxamide
• CAS No: 1208405-63-3
• MF: C₁₃H₁₅N₅OS
• MW: 289.356100320816
• CID: 6101377
• PubChem ID: 45894477
• Update Time: 2025-10-31

2-(methylsulfanyl)-N-{2-(pyrimidin-2-yl)aminoethyl}pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(methylsulfanyl)-N-{2-(pyrimidin-2-yl)aminoethyl}pyridine-3-carboxamide
• 2-methylsulfanyl-N-[2-(pyrimidin-2-ylamino)ethyl]pyridine-3-carboxamide
• 1208405-63-3
• Z423696604
• EN300-26587979
• AKOS034310842
• 2-(methylsulfanyl)-N-{2-[(pyrimidin-2-yl)amino]ethyl}pyridine-3-carboxamide

• Inchi： 1S/C13H15N5OS/c1-20-12-10(4-2-5-15-12)11(19)14-8-9-18-13-16-6-3-7-17-13/h2-7H,8-9H2,1H3,(H,14,19)(H,16,17,18)
• InChI Key： LCANEQZEMKSDLJ-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CN=1)C(NCCNC1N=CC=CN=1)=O

Computed Properties

• Exact Mass: 289.1
• Monoisotopic Mass: 289.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105A^2
• XLogP3: 1.3

Additional information on 2-(methylsulfanyl)-N-{2-(pyrimidin-2-yl)aminoethyl}pyridine-3-carboxamide

Introduction to 2-(methylsulfanyl)-N-{2-(pyrimidin-2-yl)aminoethyl}pyridine-3-carboxamide (CAS No. 1208405-63-3)

2-(methylsulfanyl)-N-{2-(pyrimidin-2-yl)aminoethyl}pyridine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 1208405-63-3, represents a unique molecular structure that combines a pyridine core with functional groups that suggest potential biological activity. The presence of a methylsulfanyl group and an amine side chain extending from a pyrimidine ring introduces intriguing possibilities for interaction with biological targets, making it a subject of intense study in drug discovery initiatives.

The structural framework of this compound is particularly noteworthy, featuring a pyridine-3-carboxamide moiety that is appended with an N-substituent containing a pyrimidin-2-yl group and an aminoethyl chain. This configuration not only enhances the compound's solubility and bioavailability but also opens avenues for further derivatization and optimization. Such structural features are often exploited in the design of small-molecule inhibitors, particularly those targeting enzymes or receptors involved in critical cellular pathways.

In recent years, the pharmaceutical industry has placed increasing emphasis on the development of targeted therapies, often leveraging small molecules to modulate specific biological processes. The 2-(methylsulfanyl)-N-{2-(pyrimidin-2-yl)aminoethyl}pyridine-3-carboxamide structure aligns well with this trend, as its composition suggests potential interactions with proteins such as kinases, transcription factors, or other enzymes implicated in diseases ranging from cancer to inflammatory disorders. The methylsulfanyl group, in particular, is known to exhibit properties that can influence binding affinity and selectivity, making it a valuable component in medicinal chemistry.

Recent advancements in computational chemistry and high-throughput screening have accelerated the process of identifying promising candidates for further development. The pyrimidin-2-yl moiety, a common feature in many bioactive molecules, is recognized for its ability to engage with aromatic residues in protein targets, facilitating stable interactions. When combined with the amine side chain, this structure can form hydrogen bonds or participate in hydrophobic interactions, further enhancing binding potential. These characteristics make 2-(methylsulfanyl)-N-{2-(pyrimidin-2-yl)aminoethyl}pyridine-3-carboxamide a compelling scaffold for medicinal chemists seeking to develop novel therapeutics.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps typically include the formation of the pyridine core, followed by functionalization at the 3-position with an amide group. The introduction of the methylsulfanyl group and the N-substituent containing the pyrimidin-2-yl group and aminoethyl chain are critical stages that demand careful optimization. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis, have enabled more efficient and scalable production of complex molecules like this one.

From a pharmacological perspective, the potential biological activity of 2-(methylsulfanyl)-N-{2-(pyrimidin-2-yl)aminoethyl}pyridine-3-carboxamide is an area of active investigation. Preclinical studies have begun to explore its interactions with various biological targets, with initial findings suggesting promising effects on pathways relevant to metabolic disorders and neurodegenerative diseases. The compound's ability to modulate enzyme activity or receptor binding could lead to therapeutic applications where precise molecular intervention is required.

The integration of machine learning and artificial intelligence into drug discovery has further enhanced the exploration of such compounds. Predictive models can now analyze structural features like those present in 2-(methylsulfanyl)-N-{2-(pyrimidin-2-yl)aminoethyl}pyridine-3-carboxamide to forecast potential biological activity, reducing the time and cost associated with experimental screening. This synergy between computational methods and experimental validation has revitalized interest in molecules that may have been previously overlooked but possess inherent promise.

In conclusion, 2-(methylsulfanyl)-N-{2-(pyrimidin-2-yl)aminoethyl}pyridine-3-carboxamide (CAS No. 1208405-63-3) represents a fascinating example of how intricate molecular structures can be leveraged to develop novel therapeutics. Its unique combination of functional groups offers potential for interaction with diverse biological targets, making it a valuable asset in ongoing pharmaceutical research. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in shaping future treatments.